Cas no 1159820-90-2 (6-(2-Fluorophenyl)-2-methylpyrimidin-4-ol)

• Product Name: 6-(2-Fluorophenyl)-2-methylpyrimidin-4-ol
• CAS No: 1159820-90-2
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 5073620
• Update Time: 2025-10-29

6-(2-Fluorophenyl)-2-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(2-fluorophenyl)-2-methylpyrimidin-4-ol
• 4-(2-fluorophenyl)-2-methyl-1H-pyrimidin-6-one
• 4-Hydroxy-2-methyl-6-(2-fluorophenyl)pyrimidine
• 6-(2-Fluorophenyl)-2-methylpyrimidin-4-ol

• Inchi： 1S/C11H9FN2O/c1-7-13-10(6-11(15)14-7)8-4-2-3-5-9(8)12/h2-6H,1H3,(H,13,14,15)
• InChI Key： OIZWVCQALNXDJV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC(NC(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 336
• XLogP3: 1
• Topological Polar Surface Area: 41.5

Additional information on 6-(2-Fluorophenyl)-2-methylpyrimidin-4-ol

Research Update on 6-(2-Fluorophenyl)-2-methylpyrimidin-4-ol (CAS: 1159820-90-2): Recent Advances and Applications

6-(2-Fluorophenyl)-2-methylpyrimidin-4-ol (CAS: 1159820-90-2) is a fluorinated pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 6-(2-Fluorophenyl)-2-methylpyrimidin-4-ol is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully incorporated this compound into the scaffold of several kinase inhibitors, leveraging its fluorine substituent to enhance binding affinity and metabolic stability. Recent publications have demonstrated its efficacy in inhibiting specific kinases, such as EGFR and JAK2, which are implicated in tumor growth and immune responses.

In addition to its role in kinase inhibition, 6-(2-Fluorophenyl)-2-methylpyrimidin-4-ol has been investigated for its potential as a building block in the synthesis of other pharmacologically active compounds. For instance, it has been used to develop novel antimicrobial agents, with studies showing promising activity against drug-resistant bacterial strains. The fluorine atom in the 2-position of the phenyl ring is believed to contribute to the compound's ability to penetrate bacterial cell membranes and interact with target proteins.

The synthetic routes to 6-(2-Fluorophenyl)-2-methylpyrimidin-4-ol have also been a focus of recent research. Optimized protocols have been reported, including one-pot multicomponent reactions and catalytic methods that improve yield and reduce environmental impact. These advancements are critical for scaling up production and ensuring the compound's availability for further pharmacological studies. Notably, the use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, has been emphasized in recent publications.

Despite these promising developments, challenges remain in the clinical translation of 6-(2-Fluorophenyl)-2-methylpyrimidin-4-ol-based therapeutics. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous preclinical testing. Recent studies have begun to explore these aspects, with some researchers focusing on structural modifications to improve the compound's pharmacokinetic profile. For example, introducing additional functional groups or altering the pyrimidine core has shown potential in enhancing selectivity and reducing adverse effects.

In conclusion, 6-(2-Fluorophenyl)-2-methylpyrimidin-4-ol (CAS: 1159820-90-2) represents a versatile and valuable compound in the realm of chemical biology and drug discovery. Its applications in kinase inhibition and antimicrobial development, coupled with advances in synthetic methodologies, underscore its potential as a cornerstone for future therapeutic agents. Ongoing research will be essential to fully realize its clinical benefits and overcome existing limitations. This brief serves as a snapshot of the current state of knowledge and a catalyst for further investigation into this promising molecule.